Cas no 2378489-85-9 (1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate)

• Product Name: 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate
• CAS No: 2378489-85-9
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6399712
• PubChem ID: 99868098
• Update Time: 2025-07-01

1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2378489-85-9
• 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate
• rac-1-tert-butyl 6a-methyl (3aR,6aR)-octahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate
• EN300-6745622

• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-6-5-9-7-14-8-13(9,15)10(16)18-4/h9,14H,5-8H2,1-4H3/t9-,13+/m1/s1
• InChI Key： JLWQTCIZMBJTKI-RNCFNFMXSA-N
• SMILES： O(C)C([C@]12CNC[C@H]1CCN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate

Introduction to 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate (CAS No. 2378489-85-9)

1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate (CAS No. 2378489-85-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features and potential biological activities.

The molecular structure of 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate is composed of a pyrrolo[3,4-b]pyrrole core with specific substituents at the 1 and 6a positions. The tert-butyl group at the 1-position and the methyl group at the 6a-position contribute to the compound's stability and solubility properties. These structural elements are crucial for its potential applications in drug development.

Recent studies have highlighted the importance of pyrrolidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of several pyrrolidine-based compounds, including 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate. The research demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects in vitro and in vivo models.

The anti-inflammatory activity of 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate was evaluated using lipopolysaccharide (LPS)-induced inflammation in macrophages. The compound was found to significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it reduced the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes involved in inflammation.

In neuroprotective studies, 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3,4-b]pyrrole-1,6a-dicarboxylate was tested for its ability to protect neurons from oxidative stress-induced damage. The results showed that this compound effectively scavenged reactive oxygen species (ROS) and prevented neuronal cell death. These findings suggest that it could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 1-O-Tert-butyl 6a-O-methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydropyrrolo[3，4-b]pyrrole-1，6а-dicarboxylate is not yet fully understood but is believed to involve multiple pathways. One potential mechanism is its ability to modulate intracellular signaling cascades involved in inflammation and oxidative stress. For example, it may inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

In addition to its therapeutic potential,1-O-Tert-butyl 6а-O-methyl (3аR，6аR）-2，3，3а，4，5，б-hexahydroрyrrolo[з，4-b]рyrrole-l，ба-dicarboxylaтe has also been studied for its synthetic accessibility. A recent publication in the Tetrahedron Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method provides a scalable and cost-effective approach to producing high-purity material for further biological evaluation.

The safety profile of1-O-Tert-butyl 6а-O-methyl (заС，баС）-2，з，за，4，5，б-hexahydroрyrrolo[з，4-b]рyrrole-l，ба-dicarboxylaтe is another critical aspect of its development as a potential drug candidate. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations. However,further investigations are needed to fully assess its safety profile over long-term use.

In conclusion,1-O-Tert-butyl 6а-O-methyl (заС，баС）-2，з，за，4，5，б-hexahydroрyrrolo[з，4-b]рyrrole-l，ба-dicarboxylaтe(CAS No. 2378489-85-9) represents a promising lead compound with diverse biological activities. Its anti-inflammatory and neuroprotective properties make it an attractive target for drug development in various therapeutic areas. Ongoing research aims to optimize its structure for improved efficacy and safety profiles.